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Compound of Interest

(1S,2S)-1,2-Dicyclohexylethane-
Compound Name:
1,2-diamine

Cat. No.: B574626

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral diamine ligand of significant interest
in the field of asymmetric catalysis. Its rigid C2-symmetric backbone and bulky cyclohexyl
groups create a well-defined chiral environment around a metal center, making it a valuable
component in the development of catalysts for enantioselective transformations. This technical
guide provides a summary of the available physicochemical data for this compound and
outlines a standard experimental protocol for the determination of its melting point, a critical
parameter for its characterization.

Physicochemical Data

A specific experimentally determined melting point for (1S,2S)-1,2-Dicyclohexylethane-1,2-
diamine (CAS Number: 179337-54-3) is not readily available in publicly accessible scientific
literature and chemical databases. However, computed physicochemical properties have been
reported and are summarized in the table below.
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Property Value Source
Molecular Formula C14H28N:2 PubChem[1]
Molecular Weight 224.39 g/mol PubChem[1]
(1S,29)-1,2-
IUPAC Name dicyclohexylethane-1,2- PubChem[1]
diamine
CAS Number 179337-54-3 PubChem[1]
Topological Polar Surface Area 52 A2 PubChem[1]
Complexity 171 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 3 PubChem[1]

Experimental Protocol: Melting Point Determination

The following is a general protocol for determining the melting point of a crystalline organic

solid such as (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine using a digital melting point

apparatus.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

OCcurs.

Materials:

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine sample

Capillary tubes (one end sealed)

Digital melting point apparatus

Spatula
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e Mortar and pestle (if sample is not a fine powder)
Procedure:
e Sample Preparation:

o Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently
grind the crystalline sample using a mortar and pestle.

o Carefully pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the
sealed end of the tube on a hard surface.

e Apparatus Setup:
o Turn on the digital melting point apparatus and allow it to stabilize.

o Set a heating ramp rate appropriate for an unknown sample, typically starting with a rapid
scan to get an approximate melting range, followed by a slower, more accurate
measurement. A common rate for the accurate measurement is 1-2 °C per minute.

e Measurement:
o Insert the packed capillary tube into the sample holder of the apparatus.
o Begin heating the sample.
o Observe the sample through the magnifying lens.
o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Continue to observe and record the temperature at which the last crystal melts (the clear
point).

o The melting point is reported as the range between these two temperatures.

o Repeatability:
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o For accuracy, repeat the measurement with two more samples. The reported melting point
should be the average of the consistent ranges obtained.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a
chiral diamine like (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine.
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Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1S_2S_-1_2-Dicyclohexylethane-1_2-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/1S_2S_-1_2-Dicyclohexylethane-1_2-diamine
https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-melting-point
https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-melting-point
https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-melting-point
https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b574626?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

